Cas no 2228462-07-3 (1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228462-07-3
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6037904
• PubChem ID: 165638758
• Update Time: 2023-12-27

1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1742631
• 2228462-07-3

• Inchi： 1S/C13H20N2O2/c1-11(2,3)15-7-9(6-14-15)13(10(16)17)8-12(13,4)5/h6-7H,8H2,1-5H3,(H,16,17)
• InChI Key： SHEGHQPHDDRBAV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(C(C)(C)C)C=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų